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Compound of Interest

Compound Name: FSEN1

Cat. No.: B3290043 Get Quote

Essential Safety and Handling Guide for FSEN1
This document provides immediate and essential safety, operational, and disposal guidance for

laboratory personnel handling FSEN1 (Ferroptosis Sensitizer 1). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Product Information
Identifier Value

Name FSEN1 (Ferroptosis Sensitizer 1)

CAS Number 862808-01-3

Molecular Formula C₂₂H₂₂BrN₅OS

Molecular Weight 484.4 g/mol

Description

A potent and non-competitive inhibitor of

Ferroptosis Suppressor Protein 1 (FSP1).[1][2]

[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling FSEN1 to minimize exposure risk.
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Equipment Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Inspect

gloves prior to use.

Eye Protection Safety glasses with side shields or goggles.

Skin and Body Laboratory coat.

Respiratory

Use in a well-ventilated area. A respirator may

be required for handling large quantities or if

dust is generated.

Operational Plan: Handling and Storage
3.1. Engineering Controls

Work in a well-ventilated laboratory.

For procedures that may generate dust or aerosols, use a chemical fume hood.

3.2. Safe Handling Practices

Avoid contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.

3.3. Storage

Store in a tightly sealed container.

Recommended storage temperature is -20°C.[4]

Disposal Plan
FSEN1 and any contaminated materials should be treated as chemical waste and disposed of

through an approved institutional Environmental Health and Safety (EHS) program.
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4.1. Waste Segregation

Solid Waste: Collect unused FSEN1 powder, contaminated gloves, and other solid materials

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing FSEN1 should be collected in a separate, sealed, and

labeled hazardous waste container.

Sharps: Any contaminated sharps (e.g., pipette tips) should be placed in a designated,

puncture-resistant sharps container for chemical waste.

4.2. Container Management

Ensure all waste containers are in good condition and compatible with the waste they

contain.

Do not overfill waste containers.

Label all containers with "Hazardous Waste" and list the full chemical names of the contents.

4.3. Empty Container Disposal

Thoroughly rinse the original FSEN1 container with a suitable solvent (e.g., ethanol or

DMSO).

The first rinse should be collected and disposed of as liquid chemical waste.

After thorough rinsing, the container can be disposed of as regular solid waste, with the

original label defaced or removed.

Experimental Protocol: In Vitro Cell Viability Assay
The following is a representative protocol for assessing the effect of FSEN1 on cancer cell

lines, as adapted from published research.[5]

5.1. Materials

Cancer cell line (e.g., UOK276)
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Cell culture medium and supplements

FSEN1

RSL3 (GPX4 inhibitor)

DMSO (vehicle)

Crystal Violet solution

96-well plates

5.2. Procedure

Cell Seeding: Seed cancer cells in 96-well plates at a predetermined density and allow them

to adhere overnight.

Compound Preparation: Prepare stock solutions of FSEN1 and RSL3 in DMSO. Create a

serial dilution of each compound in the cell culture medium.

Treatment: Treat the cells with varying concentrations of FSEN1 and RSL3, alone and in

combination. Include a DMSO-only control.

Incubation: Incubate the treated cells for 48 hours.

Viability Assessment:

Wash the cells with PBS.

Stain the cells with Crystal Violet solution for 10-15 minutes.

Gently wash away the excess stain.

Solubilize the stain with a suitable solvent (e.g., methanol).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader to

determine cell viability.
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Caption: Mechanism of FSEN1-induced ferroptosis.
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Caption: Workflow for in vitro cell viability assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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